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The table below summarizes quantitative data from key clinical studies comparing the efficacy of Ethacizine

with other antiarrhythmic agents.

Stuc-iy Patient Key Efficacy Reported Side

Drug Name Drug Class Design & . o

. Population Findings Effects
Duration
Ethacizine Class Ic Double-blind, 82 pts with -94% Well tolerated;
(Phenothiazine) randomized, VPBs; 33 pts  suppression of significant
[1][2] cross-over with high- ventricular increase in PQ
trial [3]; grade couplets; -96% & QRS
Short-term ventricular suppression of intervals;
therapy (7+3 arrhythmias VT runs; - transient
days) [1] [3] [1] Reduced 24- dizziness or
hour VPB count visual
from 17,263 to disturbance [1]
3,458 (<0.001) [4]
[1]

Allapinin Not Specified Double-blind, 33 pts with Established Safety profile
randomized, high-grade antiarrhythmic analyzed
cross-over ventricular efficacy (specific  (specific data
trial [3] arrhythmias data not detailed  not detailed) [3]

(3]

in abstract) [3]
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Stuo-ly Patient Key Efficacy Reported Side
Drug Name Drug Class Design & . L
. Population Findings Effects
Duration
Mexiletine Class Ib Double-blind, 33 pts with Established Safety profile
(Mexitil) randomized, high-grade antiarrhythmic analyzed
cross-over ventricular efficacy (specific  (specific data
trial [3] arrhythmias data not detailed  not detailed) [3]
[3] in abstract) [3]
Moricizine Class | Placebo- Pts with -85% of pts Mild side
(Ethmozine) controlled, benign or achieved >75% effects; nausea
single-blind potentially VPC reduction; (11%),
trials [5] lethal -95% decrease dizziness (9%);
ventricular in mean VPC proarrhythmic
arrhythmias frequency [5] rate (2%) [5]

[5]

Detailed Experimental Protocols

Here are the methodologies from the key clinical trials cited in the tables.

1. Ethacizine Efficacy and Safety Trial (1986)

¢ Objective: To test the antiarrhythmic efficacy and safety of Ethacizine in patients with ventricular
rhythm disturbances [1].
e Protocol:
o Design: Clinical trial involving 82 patients [1].
o Acute Testing: Patients were given single doses of 50 mg, 100 mg, and 150 mg of Ethacizine
[1].
o Maintenance Therapy: Patients received short-term therapy of 150 to 300 mg per day (mean
183 + 46 mg/day) for 3 to 14 days (mean 7 £+ 3 days) [1].
o Assessment Method: Antiarrhythmic effect was assessed via ambulatory ECG monitoring.
The total number of ventricular premature beats (VPBS), couplets, and ventricular tachycardia
(VT) runs were recorded and compared against a placebo baseline [1].
o Pharmacokinetics: Blood plasma concentration was measured, with peak concentration
observed at 110-120 minutes [1].
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2. Comparative Antiarrhythmic Study (1988)

e Objective: To analyze the antiarrhythmic activity of Allapinin and Ethacizine in comparison with
Mexitil [3].
e Protocol:
o Design: A double-blind, randomized, cross-over study [3].
o Patients: 33 patients with high-grade ventricular arrhythmias (Lown class B), including some
with paroxysmal ventricular tachycardia [3].
o Intervention: Patients received Allapinin, Ethacizine, and Mexitil in a cross-over manner [3].
o Assessment: The study aimed to establish and compare the group antiarrhythmic efficacy and
safety of each drug, as well as their selective efficacy [3].

3. Intravenous Ethacizine Administration (1988)

¢ Objective: To evaluate the clinical effectiveness of different methods of intravenous Ethacizine
administration [6].

e Protocol:

Jet Injection: 50 mg administered at 10 mg/min [6].

Drip Infusion: Administered at a rate of 1.7 mg/min [6].

Patients: Included those with ventricular extrasystoles, supraventricular and ventricular

tachycardia, atrial fibrillation, and acute myocardial infarction [6].

Assessment: Effectiveness was determined by the termination of arrhythmic episodes [6].

[e]

o

o

[¢]

Mechanism of Action and Clinical Workflow

The following diagram illustrates the cellular targets and effects of Class Ic antiarrhythmic drugs like

Ethacizine, based on the described mechanisms [1] [7] [8].
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The clinical decision-making process for using Ethacizine in ventricular arrhythmias, as derived from the

trial protocols [1] [4], can be visualized as follows:
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Key Insights and Evidence Gaps

o Established Efficacy: The data confirms Ethacizine's potent efficacy in suppressing ventricular
arrhythmias, with a favorable short-term safety profile in patients without severe structural heart
disease [1] [4].

¢ Ongoing Research: Recent studies (2024-2025) are exploring its use in atrial fibrillation, including a
"pill-in-the-pocket" approach, suggesting an expanding clinical application [8].

e Evidence Limitations: A notable gap is the lack of large-scale, long-term outcome studies comparing
Ethacizine head-to-head with contemporary Class Ic drugs like flecainide and propafenone. The most
robust comparative efficacy data comes from older Soviet-era studies [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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